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Compound of Interest

Compound Name: tri-tert-butylphosphine oxide

Cat. No.: B1366726

An In-depth Review of Material Safety Data for Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for tri-tert-
butylphosphine oxide (CAS No. 6866-70-2). The information is intended for researchers,
scientists, and professionals in drug development who may handle this compound. Due to the
limited availability of a complete, publicly accessible Safety Data Sheet (SDS), this guide
synthesizes information from various sources. Users are strongly advised to consult the
specific SDS provided by their supplier before use.

Chemical Identification

Identifier Value

Chemical Name Tri-tert-butylphosphine oxide
Synonyms Tris(1,1-dimethylethyl)phosphine oxide
CAS Number 6866-70-2

Molecular Formula C12H270P

Molecular Weight 218.32 g/mol

_ (Image of the chemical structure of tri-tert-
Chemical Structure

butylphosphine oxide)
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Hazard Identification

Based on available data, tri-tert-butylphosphine oxide is classified as a hazardous
substance. The following table summarizes its hazard statements as per the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS).

Hazard Class Hazard Statement

Acute toxicity, oral H302: Harmful if swallowed

Skin irritation H315: Causes skin irritation

Eye irritation H319: Causes serious eye irritation
Specific target organ toxicity (single exposure) H335: May cause respiratory irritation

GHS Pictograms:
(Include GHS pictograms for 'Harmful' and 'Irritant’)

Signal Word: Warning

Physical and Chemical Properties

Quantitative data on the physical and chemical properties of tri-tert-butylphosphine oxide is
limited in publicly available resources. The following table represents the available information.

Property Value

Physical State Solid

Appearance White crystalline powder
Odor No data available
Melting Point/Freezing Point No data available
Boiling Point and Boiling Range No data available

Flash Point No data available
Solubility No data available
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Handling and Storage

Proper handling and storage procedures are crucial to ensure safety when working with tri-tert-
butylphosphine oxide.

Aspect Recommendation

- Avoid contact with skin, eyes, and clothing. -
Use only in a well-ventilated area, preferably in

a chemical fume hood. - Wear appropriate

Handling ) ) )
personal protective equipment (PPE). - Avoid
formation of dust and aerosols. - Wash hands
thoroughly after handling.

- Keep container tightly closed. - Store in a cool,
dry, and well-ventilated place. - Store away from

Storage

incompatible materials, such as strong oxidizing

agents.

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment are essential to minimize exposure.

Control Parameter Recommendation

- Use in a well-ventilated area with local exhaust
Engineering Controls ventilation. - Ensure eyewash stations and

safety showers are readily available.

Eye/Face Protection - Wear chemical safety goggles or a face shield.

) ) - Wear protective gloves (e.g., nitrile rubber). -
Skin Protection _ .
Wear a lab coat or other protective clothing.

- If dusts are generated and ventilation is
Respiratory Protection inadequate, use a NIOSH-approved particulate

respirator.
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First-Aid Measures

In case of exposure, immediate medical attention is necessary.

Exposure Route

First-Aid Procedure

Inhalation

- Move the person to fresh air. - If breathing is
difficult, give oxygen. - Seek immediate medical

attention.

Skin Contact

- Immediately wash the affected area with soap
and plenty of water. - Remove contaminated
clothing. - Seek medical attention if irritation

persists.

Eye Contact

- Immediately flush eyes with plenty of water for
at least 15 minutes, lifting lower and upper
eyelids occasionally. - Remove contact lenses if
present and easy to do. - Seek immediate

medical attention.

- Do NOT induce vomiting. - Never give

anything by mouth to an unconscious person. -

Ingestion ) ] ) )
Rinse mouth with water. - Seek immediate
medical attention.

- fes
Aspect Information

Extinguishing Media

- Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Specific Hazards

- May emit toxic fumes of phosphorus oxides

under fire conditions.

Protective Equipment

- Wear self-contained breathing apparatus

(SCBA) and full protective gear.
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Accidental Release Measures

Action Procedure

- Evacuate personnel to a safe area. - Ensure
) adequate ventilation. - Avoid breathing dust. -
Personal Precautions _ _
Wear appropriate personal protective

equipment.

- Prevent further leakage or spillage if safe to do

Environmental Precautions )
so0. - Do not let the product enter drains.

- Sweep up the spilled material and place it in a
] suitable container for disposal. - Avoid
Containment and Cleanup ] ]
generating dust. - Clean the affected area with

soap and water.

Experimental Protocols

Detailed experimental protocols for the determination of the safety data of tri-tert-
butylphosphine oxide are not publicly available. However, the following are general
methodologies used for assessing the hazards of chemical substances:

o Acute Oral Toxicity: Typically determined using methods like the OECD Test Guideline 420
(Acute Oral Toxicity - Fixed Dose Procedure), where the substance is administered to fasted
animals in a stepwise procedure.

» Skin Irritation: Assessed using methods such as the OECD Test Guideline 404 (Acute
Dermal Irritation/Corrosion), which involves applying the substance to the shaved skin of
animals and observing for signs of irritation.

o Eye Irritation: Evaluated using methods like the OECD Test Guideline 405 (Acute Eye
Irritation/Corrosion), where the substance is applied to the eye of an animal, and the effects
are observed.

e Physical and Chemical Properties: Determined using standardized methods such as those
from the OECD for melting point, boiling point, and solubility.
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Mandatory Visualizations

Click to download full resolution via product page

Caption: Workflow for responding to a spill of tri-tert-butylphosphine oxide.

 To cite this document: BenchChem. [Tri-tert-butylphosphine Oxide: A Technical Safety Guide
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1366726#tri-tert-butylphosphine-oxide-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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